Cas no 2137089-68-8 (4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]-
• CAS No: 2137089-68-8
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5256124
• Update Time: 2025-06-09

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]-

• Inchi： 1S/C9H10N4O3/c10-6(1-5-2-11-3-12-5)8-7(9(14)15)13-4-16-8/h2-4,6H,1,10H2,(H,11,12)(H,14,15)/t6-/m1/s1
• InChI Key： SMBWROFMFKEWGC-ZCFIWIBFSA-N
• SMILES： O1C([C@H](N)CC2NC=NC=2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]-

Introduction to 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] and Its Significance in Modern Chemical Biology

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl], identified by the CAS number 2137089-68-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The oxazole ring and the imidazole moiety are key structural features that contribute to its unique chemical properties, making it a promising candidate for further exploration.

The significance of this compound lies in its ability to interact with biological targets in a highly specific manner. The presence of the (1R)-1-amino group and the 1H-imidazol-5-yl ethyl side chain introduces a high degree of functional diversity, enabling the molecule to engage with various biological pathways. Such structural complexity is often a hallmark of compounds that exhibit potent biological activity, making 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] a subject of intense study in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of molecules that can modulate biological processes with high selectivity and efficacy. The oxazole core is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the imidazole ring is a common pharmacophore found in many bioactive molecules, contributing to their binding affinity and specificity. The combination of these structural elements in 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] suggests that it may have applications in treating a variety of diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The flexibility provided by the ethyl side chain allows for modifications that can enhance its pharmacological properties. Researchers have been exploring derivatives of this molecule to improve its solubility, bioavailability, and target specificity. These efforts are part of a broader trend in pharmaceutical research aimed at developing next-generation therapeutics that are more effective and have fewer side effects.

The CAS number 2137089-68-8 serves as a unique identifier for this compound, facilitating its use in databases and scientific literature. This standardized naming system ensures that researchers around the world can accurately reference and discuss this molecule. The availability of detailed chemical information through databases like CAS is essential for collaborative research and innovation in chemical biology.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] to predict their biological activity. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to model how the compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.

The development of new therapeutic agents often involves a multi-step process that begins with identifying promising candidates like 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl]. Once identified, these compounds undergo rigorous testing to assess their safety and efficacy. This process includes in vitro studies using cell cultures and animal models, followed by clinical trials in humans. Each step is critical to ensuring that the final drug product is both safe and effective for patients.

The oxazole ring is particularly interesting from a chemical biology perspective due to its ability to form stable hydrogen bonds with polar groups in biological molecules. This property makes it an excellent candidate for designing molecules that can interact with enzymes and receptors. The imidazole moiety further enhances this potential by providing additional sites for interaction. Together, these structural features make 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] a versatile scaffold for drug discovery.

In conclusion, 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-(1H-imidazol-5-yl)ethyl] (CAS no. 2137089-68-8) is a compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structure, characterized by an oxazole ring and an imidazole side chain, makes it a promising candidate for developing novel therapeutic agents. Ongoing research into this molecule continues to uncover new possibilities for its application in medicine.